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Compound of Interest

N-(4-Chlorophenyl)-N-
Compound Name:

(methylsulfonyl)alanine
CAS No.: 1008074-24-5

Cat. No.: B2942614

Get Quote

Executive Summary & Operational Directive

Core Directive: N-(4-Chlorophenyl)-N-(methylsulfonyl)alanine (CAS: 1008074-24-5) must be
classified and disposed of as Halogenated Organic Waste.[1]

Unlike standard organic intermediates, the presence of the 4-chlorophenyl moiety dictates that
this compound cannot be processed via standard fuel-blending incineration.[1] It requires high-
temperature incineration (>1100°C) with acid gas scrubbing to prevent the formation of dioxins
and furans.[1]

Immediate Action Required:

e Segregate: Do not mix with non-halogenated solvents (e.g., Acetone, Methanol) or agqueous
waste streams.

o Label: Clearly mark all waste containers as "Halogenated Organic Waste" with the
constituent name fully written out.
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o Contain: Use chemically compatible containers (HDPE or Glass); avoid metal containers due
to potential acidity from the alanine carboxylic acid group.

Chemical Profile & Hazard Assessment

To handle this compound safely, one must understand the structural "flags" that dictate its
disposal pathway.

Structural Analysis for Disposal[1]

e Chlorophenyl Group: The primary driver for "Halogenated" classification. Improper
combustion releases HCI and potential persistent organic pollutants (POPS).

o Methylsulfonyl Group: Releases Sulfur Oxides (SOx) upon combustion; requires scrubbers in
the incineration train.

» Alanine Backbone: Provides a carboxylic acid moiety, making the compound potentially
acidic. Operational Insight: Avoid mixing with cyanide or sulfide waste streams to prevent the
release of toxic gases (HCN/H2S).

hysicochemical Data[1]

Property Value Operational Implication

Use for waste manifesting and

CAS Number 1008074-24-5 _ _
inventory tracking.[1]
Confirms presence of Cl and S
Molecular Formula C10H12CINO4S
heteroatoms.
] Heavy organic; likely solid at
Molecular Weight 277.72 g/mol
room temperature.
) ) Requires solid waste bins
Physical State Solid (Powder/Crystal) ] ) ]
unless dissolved in solution.
o Weak acid; segregate from
Acidity (pKa) ~3.0 - 4.0 (Carboxyl)
strong bases.[1]
o Rinse glassware with organic
Solubility DMSO, Methanol

solvents, not just water.
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Step-by-Step Disposal Protocol

This protocol is designed to be a self-validating system.[1] If you cannot check off a step, stop
and re-evaluate the workflow.

Scenario A: Disposal of Solid Substance

Used for expired shelf stocks, weighing errors, or synthesis solids.

e Selection: Choose a wide-mouth HDPE (High-Density Polyethylene) jar.[1] Glass is
acceptable but poses a breakage risk.

e Labeling: Affix a hazardous waste tag before adding waste.[2][3]
o Check: [x] Toxic
o Check: [x] Halogenated
o Write: "N-(4-Chlorophenyl)-N-(methylsulfonyl)alanine" (No abbreviations).
o Transfer: Transfer solid using a disposable spatula. Do not generate dust.[4][5][6][7]

o Secondary Decontamination: Wipe the exterior of the container with a damp paper towel
(solvent-dampened). Dispose of the towel in the solid hazardous waste bin.

Scenario B: Disposal of Liquid Waste (Mother Liquors)

Used for reaction mixtures or HPLC effluents containing the compound.
e Segregation: Ensure the liquid waste carboy is designated "Halogenated Solvent Waste."

o Critical Error Prevention: Adding this to a "Non-Halogenated" (Fuel Blending) drum can
result in regulatory fines and rejection of the waste shipment by the incinerator.

» Compatibility Check: Verify the carboy does not contain strong oxidizers (e.g., Nitric Acid) or
active metals.

e Funneling: Use a funnel with a lid/latch to minimize vapor escape.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/14032422
https://pubchem.ncbi.nlm.nih.gov/compound/14032422
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b2942614/docs?utm_src=pdf-body#n-4-chlorophenyl-n-methylsulfonyl-alanine-proper-disposal-handling-guide-1
https://www.chemicalbook.com/msds/dl-4-chlorophenylalanine.pdf
https://www.fishersci.com/store/msds?partNumber=AC157280050&productDescription=DL-P-CHLOROPHENYLALANINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/D0600_EU_6N.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-l/S25647.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2942614?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

¢ Logging: Record the approximate volume and concentration on the waste log sheet
immediately.

Visualized Workflows
Disposal Decision Logic

This diagram illustrates the critical decision points preventing cross-contamination of waste
streams.
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Figure 1: Decision matrix for segregating N-(4-Chlorophenyl)-N-(methylsulfonyl)alanine.
Note that liquid solutions default to the Halogenated stream due to the solute's chlorine

content.

Emergency Spill Response

In the event of a benchtop spill, follow this containment logic to minimize exposure.

) . . N — 5. Disposal:
1. Don PPE: 2. Containment: 3. Collection: 4. Decontamination: Place ALL debris in

Spill Incident - |—>| . |_>| €
Nitrile Gloves + Goggles + Lab Coat Cover with Absorbent Pads Scoop into sealable bag/jar Scrub area with soap/water Halogenated Solid Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for solid or liquid spills.[1][4] Speed and containment
are prioritized over cleaning to prevent aerosolization.

Regulatory & Compliance Codes

Proper coding ensures that the waste contractor (e.g., Veolia, Clean Harbors) treats the waste

correctly.
Regulatory Body CodelClassification Description
] Depending on solvent
EPA (RCRA) D001 / D002 (Potential) )
flashpoint or pH.[1]
Must be treated as
] Halogenated Organic
EPA (RCRA) HOC (Halogenated Organic)
Compound under Land
Disposal Restrictions (LDR).
Environmentally Hazardous
DOT (Transport) UN 3077 (Likely) Substance, Solid, N.O.S.[1] (if
>5KkQ).
Harmful if swallowed; Causes
GHS Hazards H302, H315, H319

skin/eye irritation.[6]
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Important Note on "P-Listing": While this specific compound is not currently P-listed (acutely
toxic) by the EPA, best practice in drug development is to treat novel sulfonamides as high-
hazard until toxicological data proves otherwise.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [N-(4-Chlorophenyl)-N-(methylsulfonyl)alanine: Proper
Disposal & Handling Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2942614/docs#n-4-chlorophenyl-n-methylsulfonyl-
alanine-proper-disposal-handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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